2-((6-(4-Ethylphenyl)pyridazin-3-yl)thio)-1-morpholinoethanone

• IUPAC Name: 2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-1-morpholin-4-ylethanone
• InChI: InChI=1S/C18H21N3O2S/c1-2-14-3-5-15(6-4-14)16-7-8-17(20-19-16)24-13-18(22)21-9-11-23-12-10-21/h3-8H,2,9-13H2,1H3
• InChI Key: GVNNYKLIDWQZQP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)N3CCOCC3
• Molecular Formula: C18H21N3O2S
• Molecular Weight: 343.4 g/mol
• CAS No.: 893982-65-5

Description

2-((6-(4-Ethylphenyl)pyridazin-3-yl)thio)-1-morpholinoethanone is a useful research compound. Its molecular formula is C18H21N3O2S and its molecular weight is 343.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Analgesic and Anti-inflammatory Properties

  Research has highlighted the synthesis and activity of various pyridazinone derivatives, demonstrating significant analgesic and anti-inflammatory properties. For example, a study explored the synthesis of 4-ethoxy-2-methyl-5-morpholino-3(2H)-pyridazinone and related compounds, revealing potent analgesic and anti-inflammatory activities with reduced toxicity compared to traditional drugs like aminopyrine and phenylbutazone (Takaya, Sato, Terashima, Tanizawa, & Maki, 1979).

• Antitumor Applications

  An efficient injectable formulation for hydrophobic antitumor candidate pyridazinone derivatives was developed, demonstrating enhanced antitumor activity in vivo through a micelle delivery system. This research suggests potential applications in cancer therapy (Jin, Wang, Tan, He, Peng, Hai, Wu, & Qian, 2015).

• Antimicrobial and Enzyme Inhibition

  Novel pyridazinone derivatives have been synthesized and evaluated for antimicrobial activities as well as inhibition of enzymes like acetylcholinesterase and butyrylcholinesterase, indicating potential applications in treating microbial infections and enzyme-related disorders (Ozçelik, Gokçe, Orhan, Kaynak, & Şahin, 2010).

Structural and Chemical Studies

• Chemical Synthesis and Modifications: Studies on the synthesis of pyridazinone derivatives and their modifications highlight the versatile chemical routes and structural diversity achievable within this class of compounds. For instance, the synthesis of polysubstituted pyridazinones through sequential nucleophilic substitution reactions showcases the potential for creating a wide range of functionally diverse molecules (Pattison, Sandford, Yufit, Howard, & Christopher, 2009).